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Compound of Interest

Compound Name: 3-Sulfanyloxolan-2-one

Cat. No.: B077332 Get Quote

CAS Number: 14032-62-3

This technical guide provides a comprehensive overview of 3-Sulfanyloxolan-2-one, also

known as 3-mercapto-γ-butyrolactone. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical research. While specific

detailed experimental protocols and signaling pathways for this particular compound are not

extensively documented in publicly available literature, this guide synthesizes the known

chemical properties and provides a framework for its potential synthesis, experimental use, and

biological significance based on the broader class of γ-butyrolactones (GBLs).

Chemical and Physical Properties
3-Sulfanyloxolan-2-one is a sulfur-containing derivative of γ-butyrolactone. Its fundamental

properties are summarized in the table below. This data is primarily sourced from

comprehensive chemical databases.[1]
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Property Value Source

CAS Number 14032-62-3 PubChem[1]

Molecular Formula C4H6O2S PubChem[1]

Molecular Weight 118.16 g/mol PubChem[1]

IUPAC Name 3-sulfanyloxolan-2-one PubChem[1]

Synonyms

3-mercapto-γ-butyrolactone, α-

Mercapto-γ-butyrolactone,

Dihydro-3-mercapto-2(3H)-

furanone

PubChem[1]

Physical Description Data not available

Solubility Data not available

Boiling Point Data not available

Melting Point Data not available

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for 3-Sulfanyloxolan-2-one are not

readily available in the scientific literature. However, general synthetic strategies for substituted

γ-butyrolactones can be adapted.

General Synthetic Approach for Substituted γ-
Butyrolactones
The synthesis of substituted γ-butyrolactones often involves the cyclization of a functionalized

four-carbon chain. A plausible synthetic route for 3-Sulfanyloxolan-2-one could involve the

introduction of a thiol group at the alpha-position of a suitable precursor.

A potential, though not experimentally verified, workflow for the synthesis is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfanyloxolan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfanyloxolan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfanyloxolan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfanyloxolan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Sulfanyloxolan-2-one
https://www.benchchem.com/product/b077332?utm_src=pdf-body
https://www.benchchem.com/product/b077332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Synthesis Workflow

Start with a suitable precursor
(e.g., α-bromo-γ-butyrolactone)

Nucleophilic substitution with a thiol-containing reagent
(e.g., sodium hydrosulfide)

Reactant

Reaction in an appropriate solvent
(e.g., ethanol or DMF)

Process

Purification of the product
(e.g., column chromatography)

Purification

3-Sulfanyloxolan-2-one

Final Product

Click to download full resolution via product page

Caption: A logical workflow for a potential synthesis of 3-Sulfanyloxolan-2-one.

Chemoenzymatic Synthesis of Related Chiral Lactones
For structurally related chiral hydroxy-γ-butyrolactones, chemoenzymatic methods have proven

effective. These methods often utilize lipases for enantioselective hydrolysis of a racemic

precursor.[2][3][4][5] For example, optically pure (S)-3-hydroxy-γ-butyrolactone can be

synthesized from L-malic acid through selective hydrogenation and lipase-catalyzed hydrolysis.

[2][5]

Experimental Protocol: Lipase-Catalyzed Hydrolysis of (S)-β-benzoyloxy-γ-butyrolactone[2][5]
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Enzyme Selection: Lipase from Candida rugosa is identified as an efficient enzyme for the

hydrolysis.[2][5]

Solvent System: An organic solvent-aqueous two-phase system, such as tert-butyl methyl

ether and water, is used to extract the benzoic acid byproduct and maintain enzyme activity.

[2]

Immobilization: The lipase can be immobilized on a polymeric support like Amberlite XAD-7

to simplify product recovery and prevent emulsion formation.[3]

Reaction Conditions: The reaction is carried out at an optimal pH and temperature to ensure

maximum enzyme performance.

Scale-up: This method has been successfully scaled up to produce large quantities of the

desired chiral lactone.[2][5]

While this protocol is for a hydroxy-lactone, a similar enzymatic approach could potentially be

explored for the resolution of racemic 3-Sulfanyloxolan-2-one or its derivatives.

Biological Significance and Signaling Pathways
While there is a lack of specific information on the biological role of 3-Sulfanyloxolan-2-one,

the broader class of γ-butyrolactones (GBLs) are known to function as signaling molecules,

particularly in bacteria.

GBLs are involved in the regulation of various physiological processes, including the production

of secondary metabolites like antibiotics.[6] They are considered a major class of signaling

molecules in actinomycetes.

The general signaling pathway for GBLs in bacteria involves their interaction with specific

receptor proteins, which in turn regulate gene expression. A simplified representation of this

general pathway is provided below.
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General GBL Signaling Pathway in Bacteria
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Caption: A simplified diagram of the general signaling pathway for γ-butyrolactones in bacteria.

It is plausible that 3-Sulfanyloxolan-2-one could play a role as a signaling molecule in specific

bacterial species, potentially with a unique receptor and target genes due to its thiol

substitution. However, further research is needed to confirm this.

Analytical Methods
The analysis of substituted γ-butyrolactones, including chiral separations, is crucial for research

and quality control.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b077332?utm_src=pdf-body-img
https://www.benchchem.com/product/b077332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis
Standard spectroscopic techniques are used to characterize 3-Sulfanyloxolan-2-one.

Available data includes:

1H NMR Spectra: Can be used to confirm the proton environment of the molecule.[1]

FTIR Spectra: Provides information on the functional groups present.[1]

Raman Spectra: Offers complementary vibrational information.[1]

Chiral Separation
For chiral molecules like substituted γ-butyrolactones, enantiomeric separation is often

necessary. High-performance liquid chromatography (HPLC) with chiral stationary phases

(CSPs) is a common method.[7][8][9] Polysaccharide-based CSPs, such as those derived from

cellulose and amylose, are frequently used for the separation of flavanones, which share some

structural similarities with γ-butyrolactones.[8]

General Workflow for Chiral HPLC Separation:
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Chiral HPLC Separation Workflow
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Caption: A generalized workflow for the chiral separation of substituted γ-butyrolactones using

HPLC.

Conclusion
3-Sulfanyloxolan-2-one is a compound with potential for further investigation, particularly in

the context of bacterial signaling and as a chiral building block in organic synthesis. While

specific, in-depth experimental data for this molecule is currently limited in the public domain,

this guide provides a foundational understanding based on its chemical properties and the well-
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established chemistry and biology of the γ-butyrolactone class of compounds. Further research

is warranted to elucidate its specific synthesis, biological functions, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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